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Compound of Interest

Compound Name: 3-Amino-2-naphthonitrile

CAS No.: 27533-39-7

Cat. No.: B1268505

Get Quote

This guide provides a comprehensive technical overview of 3-Amino-2-naphthonitrile (CAS

No. 27533-39-7), a versatile but specialized chemical intermediate. Designed for researchers,

medicinal chemists, and materials scientists, this document synthesizes available data on its

chemical properties, potential synthetic routes, and applications, with a focus on providing

practical insights and methodologies. While direct experimental data for this specific compound

is limited in published literature, this guide leverages data from structurally analogous

compounds to provide a robust predictive framework.

Core Molecular Profile and Physicochemical
Properties
3-Amino-2-naphthonitrile is a bifunctional molecule featuring a naphthalene core substituted

with both an amino (-NH₂) and a nitrile (-C≡N) group. This unique electronic arrangement—an

electron-donating amine and an electron-withdrawing nitrile on an aromatic scaffold—renders it

a highly valuable, yet underexplored, building block in synthetic chemistry.

Table 1: Physicochemical Properties of 3-Amino-2-naphthonitrile and Related Analogs
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Property
3-Amino-2-
naphthonitrile

3-Amino-2-
naphthol[1][2]

3-Amino-2-
naphthoic acid[3]
[4]

CAS Number 27533-39-7[5] 5417-63-0[1] 5959-52-4[6]

Molecular Formula C₁₁H₈N₂ C₁₀H₉NO C₁₁H₉NO₂

Molecular Weight 168.2 g/mol [5] 159.18 g/mol [1] 187.19 g/mol [4]

Appearance
Not specified; likely a

crystalline solid

Cream to brown to

gray crystalline

powder[7]

Yellow to olive green

powder/crystals[3]

Melting Point Data not available 229-230 °C[8]
212-215 °C

(decomposes)[3]

Solubility

Data not available;

likely soluble in

organic solvents

Slightly soluble in

water; soluble in

ethanol, ether,

benzene[8]

Sparingly soluble in

water; soluble in

ethanol, acetone

Synthesis and Reaction Mechanisms
While a specific, peer-reviewed synthesis protocol for 3-Amino-2-naphthonitrile is not readily

available in the literature, a plausible and efficient synthetic route can be extrapolated from

established methods for analogous compounds, such as 3-amino-2-naphthoic acid.[9]

Proposed Synthetic Pathway: Amination of a Precursor
A logical approach involves the direct amination of a suitable precursor, such as 3-hydroxy-2-

naphthonitrile, leveraging a Bucherer-type reaction or a related high-pressure amination

process. The synthesis of the related 3-amino-2-naphthoic acid from 3-hydroxy-2-naphthoic

acid proceeds via a high-pressure reaction with ammonia and zinc chloride, suggesting a

similar transformation for the nitrile analog.[9]
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3-Hydroxy-2-naphthonitrile + NH₃ (aq)
+ ZnCl₂ (catalyst)

High Pressure
High Temperature (e.g., 195°C)
Autoclave
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Caption: Proposed synthesis of 3-Amino-2-naphthonitrile.

Experimental Protocol (Hypothetical)
Disclaimer: This protocol is predictive and has not been experimentally validated. It should be

adapted and optimized under strict laboratory safety protocols.

Reactor Charging: In a high-pressure autoclave equipped with mechanical stirring, charge 3-

hydroxy-2-naphthonitrile, anhydrous zinc chloride (as a catalyst), and a concentrated

aqueous solution of ammonia.[9]

Reaction Conditions: Seal the reactor and begin stirring. Gradually heat the mixture to

approximately 195°C over 3 hours. The internal pressure is expected to rise significantly.

Maintain these conditions for an extended period (e.g., 48-72 hours) to ensure complete

conversion.[9]

Work-up and Isolation: After cooling the reactor to room temperature, carefully vent any

excess pressure. Transfer the reaction mixture to a flask and acidify with concentrated

hydrochloric acid to precipitate the product.

Purification: The crude product can be collected by filtration. Further purification can be

achieved by recrystallization from a suitable solvent such as ethanol or an ethanol/water

mixture to yield the final, purified 3-Amino-2-naphthonitrile.

Spectral Data and Structural Elucidation
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No publicly available spectra for 3-Amino-2-naphthonitrile currently exist. However, a detailed

analysis of its structural analogs allows for a highly accurate prediction of its key spectral

features.

Infrared (IR) Spectroscopy (Predicted)
The IR spectrum will be dominated by the characteristic stretches of the amino and nitrile

groups.

N-H Stretch: Two distinct, sharp to medium peaks are expected in the 3300-3500 cm⁻¹

region, characteristic of a primary amine.

C≡N Stretch: A strong, sharp absorption peak is predicted to appear in the 2220-2240 cm⁻¹

range, typical for an aromatic nitrile.[10] The conjugation with the naphthalene ring shifts this

peak to a slightly lower wavenumber compared to saturated nitriles.[10]

Aromatic C-H and C=C Stretches: Multiple peaks will be present in the 3000-3100 cm⁻¹

(aromatic C-H) and 1400-1600 cm⁻¹ (aromatic C=C) regions, confirming the naphthalene

core.

Nuclear Magnetic Resonance (NMR) Spectroscopy
(Predicted)
¹H NMR: The proton NMR spectrum will show characteristic signals for the aromatic protons on

the naphthalene ring and the protons of the amino group. The exact chemical shifts and

coupling patterns will depend on the solvent used.

¹³C NMR: The carbon NMR will provide clear signals for the eleven unique carbons in the

molecule.

Table 2: Predicted ¹³C NMR Chemical Shifts for 3-Amino-2-naphthonitrile
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Carbon Environment
Predicted Chemical Shift
(ppm)

Rationale

C≡N 115-120
Typical range for nitrile

carbons.[11][12]

Aromatic C-NH₂ 140-150
The amino group strongly

shields the attached carbon.

Aromatic C-CN 100-110

The carbon bearing the nitrile

group is expected at a

relatively low shift.

Other Aromatic C 120-135
Standard range for carbons in

a naphthalene system.[11]

Mass Spectrometry (Predicted)
In a mass spectrum obtained via electron ionization (EI-MS), the molecular ion peak [M]⁺ would

be observed at m/z = 168. Key fragmentation patterns would likely involve the loss of HCN (m/z

= 27) and potentially the entire amino-nitrile fragment from the naphthalene core.

Reactivity and Applications in Drug Discovery and
Materials Science
The dual functionality of 3-Amino-2-naphthonitrile makes it a promising scaffold for building

complex molecular architectures.

Medicinal Chemistry Applications
The aminonitrile motif is a well-established pharmacophore. Related aminopyrazine-2-

carbonitrile cores have been successfully utilized in the development of kinase inhibitors for

oncology, targeting enzymes like Fibroblast Growth Factor Receptors (FGFRs) and Checkpoint

Kinase 1 (CHK1).[13] The amino group of 3-Amino-2-naphthonitrile can serve as a key

hydrogen bond donor, while the nitrile can engage in dipole-dipole interactions or act as a

bioisostere for other functional groups.

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 5 / 10 Tech Support

https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F13C_shift
https://chem.libretexts.org/Bookshelves/Physical_and_Theoretical_Chemistry_Textbook_Maps/Supplemental_Modules_(Physical_and_Theoretical_Chemistry)/Spectroscopy/Magnetic_Resonance_Spectroscopies/Nuclear_Magnetic_Resonance/NMR%3A_Structural_Assignment/Interpreting_C-13_NMR_Spectra
https://organicchemistrydata.org/hansreich/resources/nmr/?index=nmr_index%2F13C_shift
https://www.benchchem.com/product/b1268505/docs?utm_src=pdf-body#3-amino-2-naphthonitrile-a-technical-guide-for-advanced-research
https://pdf.benchchem.com/1275/The_Emerging_Role_of_3_Amino_6_phenylpyrazine_2_carbonitrile_in_Medicinal_Chemistry_A_Technical_Guide.pdf
https://www.benchchem.com/product/b1268505/docs?utm_src=pdf-body#3-amino-2-naphthonitrile-a-technical-guide-for-advanced-research
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer


Chemical Transformations

3-Amino-2-naphthonitrile

Amide Coupling

Diazotization

Cyclocondensation

Bioactive Amides

Azo-linked Compounds

Fused Heterocycles
(e.g., Naphthopyrimidines)

Click to download full resolution via product page

Caption: Potential synthetic transformations for drug discovery.

Dye and Pigment Synthesis
Structurally similar compounds, such as 3-amino-2-naphthoic acid, are key intermediates in the

synthesis of high-performance azo dyes.[6][14] The amino group on 3-Amino-2-naphthonitrile
can be readily diazotized and coupled with various aromatic compounds (e.g., phenols,

naphthols) to produce a wide range of vibrant and stable colorants. These resulting dyes are

potential candidates for use in textiles, printing inks, and advanced optical materials.

Safety and Handling
No specific safety data sheet (SDS) for 3-Amino-2-naphthonitrile is widely available.

Therefore, handling precautions must be based on data from structurally similar hazardous

compounds like 3-amino-2-naphthol.[1]

General Handling: Use in a well-ventilated area or a chemical fume hood. Avoid generating

dust.

Personal Protective Equipment (PPE): Wear chemical-resistant gloves (e.g., nitrile), safety

goggles with side shields, and a lab coat.
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Toxicology: Assumed to be harmful if swallowed, in contact with skin, or if inhaled.[1] May

cause skin and eye irritation.[1]

Storage: Store in a tightly sealed container in a cool, dry place away from light and oxidizing

agents.

Conclusion
3-Amino-2-naphthonitrile represents a molecule of significant synthetic potential, poised for

application in both medicinal chemistry and materials science. While a scarcity of direct

experimental data necessitates a predictive approach to its properties and synthesis, the rich

chemistry of its analogs provides a solid foundation for future research. This guide serves as a

starting point for scientists looking to explore the utility of this versatile building block,

encouraging further investigation to unlock its full potential.
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Disclaimer & Data Validity:

The information provided in this document is for Research Use Only (RUO) and is strictly not

intended for diagnostic or therapeutic procedures. While BenchChem strives to provide

accurate protocols, we make no warranties, express or implied, regarding the fitness of this

product for every specific experimental setup.

Technical Support:The protocols provided are for reference purposes. Unsure if this reagent

suits your experiment?
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Need Industrial/Bulk Grade? Request Custom Synthesis Quote

BenchChem
Our mission is to be the trusted global source of

essential and advanced chemicals, empowering

scientists and researchers to drive progress in science

and industry.

Contact

Address: 3281 E Guasti Rd

Ontario, CA 91761, United States

Phone: (601) 213-4426

Email: info@benchchem.com

Contact our Ph.D. Support Team for a compatibility check

Foundational & Exploratory

Check Availability & Pricing

© 2026 BenchChem. All rights reserved. 10 / 10 Tech Support

https://www.benchchem.com/product/b1268505?utm_src=pdf-bulk#bc-rfq
https://www.benchchem.com/contactus?utm_src=support
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/?utm_src=pdf-header-logo
https://www.benchchem.com/product/b1268505?utm_src=pdf-header-pricing#bc-rfq
https://www.benchchem.com/contactus?utm_src=pdf-footer

